3-(5-Ethyl-1,3,4-oxadiazol-2-yl)piperidine

• IUPAC Name: 2-ethyl-5-piperidin-3-yl-1,3,4-oxadiazole
• InChI: InChI=1S/C9H15N3O/c1-2-8-11-12-9(13-8)7-4-3-5-10-6-7/h7,10H,2-6H2,1H3
• InChI Key: ADZOXJGSGZLPCJ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NN=C(O1)C2CCCNC2
• Molecular Formula: C9H15N3O
• Molecular Weight: 181.23 g/mol

Description

3-(5-Ethyl-1,2,4-oxadiazol-3-yl)piperidine hydrochloride is a unique chemical compound with the empirical formula C9H16ClN3O and a molecular weight of 217.70. It is sold by Sigma-Aldrich as part of a collection of unique chemicals.

Synthesis Analysis

The synthesis of similar compounds, such as 3-[(5-substituted-1,3,4-oxadiazol-2-yl-thio)acetyl]-2H-chromen-2-ones, has been reported. These were synthesized by the condensation between the appropriately substituted 5-substituted-1,3,4-oxadiazolyl-2-thione derived from various existing NSAIDs and 3-(2-bromoacetyl)-2H-chromen-2-one under reflux in the presence of sodium ethoxide.

Molecular Structure Analysis

Oxadiazoles are five-membered heterocyclic molecules possessing two carbon, two nitrogen, and one oxygen atom. They exist in four regioisomeric forms and have been successfully utilized as an essential part of the pharmacophore or as a flat, aromatic linker to place required substituents as per potential applications.

Chemical Reactions Analysis

The reactions of oxadiazoles can vary depending on the electron-withdrawing and donating substituents in the positions of the oxadiazole. A wide range of compounds has been designed, synthesized, and subjected to various applications, including pharmaceuticals and energetic materials.

Safety and Hazards

The safety information provided by Sigma-Aldrich indicates that 3-(5-Ethyl-1,2,4-oxadiazol-3-yl)piperidine hydrochloride is combustible and acutely toxic. It is classified as a toxic compound or a compound which causes chronic effects.

Mechanism of Action

Target of Action

It’s worth noting that oxadiazoles, the core structure of this compound, have been associated with a wide range of biological activities, including anticancer , antidiabetic , antiviral , anti-inflammatory , antibacterial , and antifungal properties.

Mode of Action

Oxadiazoles are known to interact with various targets, leading to their diverse therapeutic effects . For instance, in the active site region of certain proteins, oxadiazoles can play an important role in exhibiting antibacterial and antifungal activities .

Biochemical Pathways

Given the broad spectrum of biological activities associated with oxadiazoles, it can be inferred that this compound may influence multiple pathways, leading to its therapeutic effects .

Result of Action

Given the diverse biological activities associated with oxadiazoles, it can be inferred that this compound may have a wide range of effects at the molecular and cellular levels .